N-(4-hydroxyphenyl)-3,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-hydroxyphenyl)acetamide”, commonly known as paracetamol or acetaminophen, is a widely used antipyretic and analgesic drug . It is not identical to, but derived from glycine, the proteinogenic amino acid . “N-(4-hydroxyphenyl)retinamide” (4-HPR or fenretinide) is a synthetic retinoid derivative .
Synthesis Analysis
Paracetamol was first synthesized by Joseph von Mering in 1893 . A research paper suggests that a complex between the molecule and Fe (III)-ion can be established . Another study proposes a one-pot synthesis based on the reductive carbonylation of nitrobenzene catalyzed by Pd (II)-complexes .Molecular Structure Analysis
The molecular formula for N-(4-hydroxyphenyl)acetamide is C8H9NO3 . The structure, properties, spectra, suppliers, and links for N-(4-hydroxyphenyl)acetamide can be found on ChemSpider .Chemical Reactions Analysis
The molecule N-(4-hydroxyphenyl)acetamide has several potential centers where reaction can be initiated, including the benzene ring, hydroxyl (-OH), amino (-NH), and keto (-C=O) group . A study found that when the reaction was carried out in dilute acetic acid as a solvent, the [PdCl2(dppb)] catalyst precursor leads in one pot to N-(4-hydroxyphenyl)acetamide .Physical and Chemical Properties Analysis
The physical and chemical properties of N-(4-hydroxyphenyl)acetamide include a molecular weight of 167.162 Da and a monoisotopic mass of 167.058243 Da .Properties
IUPAC Name |
N-(4-hydroxyphenyl)-3,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3S/c1-10-3-8-14(9-11(10)2)19(17,18)15-12-4-6-13(16)7-5-12/h3-9,15-16H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXGBKSHABWEXCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.